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Compound of Interest

Compound Name: ON 146040

Cat. No.: B1139225

For clarity, the following is a description of the Pratt & Whitney TAM 146040 panel based on its
actual application in the aerospace and industrial testing industries.

The TAM 146040 panel is a standardized test piece used to monitor the performance of a liquid
penetrant inspection system.[1] This method is employed to detect surface-breaking defects in
non-porous materials. The panel is a critical tool for ensuring the reliability and consistency of
the penetrant inspection process.

Function and Purpose:

The primary purpose of the TAM panel is to provide a daily verification of the entire penetrant
processing system.[1] It helps to ensure that all steps, including the application of the
penetrant, emulsifier (if used), and developer, are functioning correctly.[1] A significant change
in the system's performance, which could lead to flawed parts being incorrectly approved, can
be detected by observing the indications on the panel.[1] It is important to note that the TAM
panel is designed to monitor for sudden changes in the system and is not used to measure the
sensitivity of the penetrant itself.[1]

Physical Characteristics:

The panel is typically a 4-inch by 6-inch rectangular plate made of stainless steel,
approximately 0.085 inches thick.[1] One side of the panel has a strip of heavy chrome plating
which contains five "starburst” crack patterns of progressively smaller sizes.[1] The other part
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of the front surface is grit-blasted to a uniform roughness, which is used to evaluate the
removal of excess penetrant from the background.[1]

Specification Description
Material Stainless Steel
Dimensions 4 inches x 6 inches
Thickness 0.085 inches

- Heavy chrome plating on one portion of a

side.- Five evenly spaced, progressively smaller
Features "starburst” crack patterns within the chrome

plating.- A grit-blasted surface for background

evaluation.

Operational Use:

The TAM panel is processed along with the parts being inspected. The inspector then observes
the indications on the panel and compares them to a baseline established with fresh, unused
penetrant materials.[1] The number and quality of the visible crack indications are recorded.
Any deviation from the baseline indicates a potential issue with the penetrant system, such as
contamination of the materials or a shift in processing parameters.[2]

Workflow for System Performance Check

The following diagram illustrates the general workflow for using a TAM 146040 panel to perform
a system performance check.
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Workflow for a daily penetrant system performance check using a TAM panel.
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In summary, the Pratt & Whitney TAM 146040 panel is a specialized tool for quality control in
industrial non-destructive testing and has no application in the field of life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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